1-(2-phenylethyl)-N-[3-(trifluoromethyl)benzyl]-4-piperidinamine

• IUPAC Name: 1-(2-phenylethyl)-N-[[3-(trifluoromethyl)phenyl]methyl]piperidin-4-amine
• InChI: InChI=1S/C21H25F3N2/c22-21(23,24)19-8-4-7-18(15-19)16-25-20-10-13-26(14-11-20)12-9-17-5-2-1-3-6-17/h1-8,15,20,25H,9-14,16H2
• InChI Key: DFOQWCGMBXUJKJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NCC2=CC(=CC=C2)C(F)(F)F)CCC3=CC=CC=C3
• Molecular Formula: C21H25F3N2
• Molecular Weight: 362.4 g/mol

Description

It is part of the Malaria Box Compound Collection, which includes over 400 compounds identified in phenotypic screens against the Plasmodium falciparum malaria parasite . This compound has shown promising activity against multiple pathogens, including Naegleria fowleri, with limited toxicity .

Preparation Methods

Formation of the core structure: This involves the construction of the main chemical framework through reactions such as cyclization or condensation.

Functional group modifications: Introduction or modification of functional groups to achieve the desired chemical properties.

Purification: Techniques such as recrystallization, chromatography, or distillation are used to purify the final product.

Industrial production methods would likely involve scaling up these synthetic routes, optimizing reaction conditions for large-scale production, and ensuring consistent quality and purity through rigorous quality control measures.

Chemical Reactions Analysis

MMV665979 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The addition of hydrogen or removal of oxygen, typically using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Replacement of one functional group with another, often facilitated by reagents like halogens or nucleophiles.

Common reagents and conditions used in these reactions include acids, bases, solvents like ethanol or dichloromethane, and catalysts such as palladium or platinum. Major products formed from these reactions depend on the specific functional groups involved and the reaction conditions.

Scientific Research Applications

MMV665979 has a wide range of scientific research applications:

Chemistry: Used as a reference compound in chemical synthesis and reaction mechanism studies.

Biology: Investigated for its activity against various pathogens, including malaria parasites and Naegleria fowleri.

Medicine: Potential therapeutic applications due to its limited toxicity and effectiveness against multiple pathogens.

Industry: Could be used in the development of new drugs or as a lead compound in drug discovery programs.

Mechanism of Action

The mechanism of action of MMV665979 involves its interaction with specific molecular targets and pathways. It has been shown to be effective against multiple life-cycle stages of the malaria parasite, including asexual blood, liver, gametocyte, gametes, and insect ookinete stages . The exact molecular targets and pathways involved are still under investigation, but it is believed to interfere with essential biological processes in the pathogens, leading to their death.

Conclusion

MMV665979 is a promising compound with significant potential in various scientific fields. Its unique properties, including limited toxicity and broad-spectrum activity, make it a valuable candidate for further research and development.

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